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Compound of Interest

2,2,2-Trifluoroacetaldehyde
Compound Name:

hydrate

Cat. No.: B041086

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2,2,2-Trifluoroacetaldehyde hydrate in a laboratory setting. The
following information is intended for researchers, scientists, and professionals in drug
development to ensure the safe handling and disposal of this chemical.

Hazard Summary

2,2,2-Trifluoroacetaldehyde hydrate is a highly flammable liquid and vapor that is harmful if
swallowed, causes skin irritation, may cause an allergic skin reaction, and causes serious eye
irritation.[1][2] It is crucial to handle this compound with appropriate safety measures to
minimize exposure and risk.
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Property Value Source
Molecular Formula C2H3F30:2 PubChem
Molecular Weight 116.04 g/mol PubChem
Boiling Point 104-106 °C ChemicalBook
Density 1.44 g/mL at 20 °C ChemicalBook
Flash Point -23°C ChemicalBook
UN Number 1989 Alfa Aesar SDS

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory when handling 2,2,2-Trifluoroacetaldehyde
hydrate.
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
vapors that can cause serious

eye damage.

Hand Protection

Nitrile or neoprene chemical-
resistant gloves. Inspect
gloves for any signs of

degradation before use.

Prevents skin contact, which
can cause irritation and allergic

reactions.[3][4]

Body Protection

A flame-retardant lab coat,
long pants, and closed-toe
shoes. For larger quantities or
increased risk of splashing, a
chemical-resistant apron is

recommended.

Protects skin from accidental

contact and spills.

Respiratory Protection

Work in a well-ventilated area,
preferably within a chemical
fume hood. If ventilation is
inadequate, a NIOSH-
approved respirator with
organic vapor cartridges is

required.

Minimizes inhalation of harmful

vapors.

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Risk Assessment:

o Before handling, review the Safety Data Sheet (SDS) for 2,2,2-Trifluoroacetaldehyde

hydrate.

o Ensure that a safety shower and eyewash station are readily accessible and in good working

order.

» Prepare all necessary equipment and reagents within a certified chemical fume hood.

» Remove all potential ignition sources from the work area.
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2. Handling and Use:

» Don the appropriate PPE as outlined in the table above.

e Ground all equipment to prevent static discharge.

e When transferring the chemical, use a funnel and work slowly to avoid splashes.
o Keep the container tightly closed when not in use.

3. Spill Response:

 In case of a small spill, absorb the material with an inert absorbent, such as vermiculite or
sand.

o For larger spills, evacuate the area and contact the appropriate emergency response team.
o Ensure adequate ventilation during cleanup.

e Collect the absorbed material in a sealed, labeled container for proper disposal.

4. First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention if irritation persists.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan
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2,2,2-Trifluoroacetaldehyde hydrate is classified as a hazardous waste and must be
disposed of according to local, state, and federal regulations.[1] As a halogenated organic
compound, it requires specific disposal procedures.

1. Waste Collection:

» Collect all waste containing 2,2,2-Trifluoroacetaldehyde hydrate in a designated, properly
labeled, and sealed container.

e The container should be compatible with the chemical and clearly marked as "Hazardous
Waste: Halogenated Organic Compounds.”

» Do not mix with non-halogenated waste to avoid costly disposal procedures.[5][6]
2. Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials and ignition sources.

e The storage area should have secondary containment.
3. Disposal:
e Arrange for pickup and disposal by a licensed hazardous waste disposal company.

e Provide the disposal company with a complete and accurate description of the waste.

Workflow and Safety Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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